Cas no 680183-41-9 (Benzoic acid, 2-[(diethylamino)sulfonyl]-)

• Product Name: Benzoic acid, 2-[(diethylamino)sulfonyl]-
• CAS No: 680183-41-9
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 1723102
• Update Time: 2024-11-27

Benzoic acid, 2-[(diethylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(diethylamino)sulfonyl]-

• Inchi： 1S/C11H15NO4S/c1-3-12(4-2)17(15,16)10-8-6-5-7-9(10)11(13)14/h5-8H,3-4H2,1-2H3,(H,13,14)
• InChI Key： NFUPCSUIJPOOMJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1S(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 257.07225

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 420.1±47.0 °C(Predicted)
• PSA: 74.68
• pka: 3.28±0.36(Predicted)